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Compound of Interest

Compound Name: 6-Methyl-2-vinylpyridine

Cat. No.: B072503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core historical methods for the
synthesis of 2-vinylpyridine, a pivotal monomer in the production of polymers and a valuable
intermediate in the pharmaceutical and chemical industries. This document details the primary
synthetic routes, providing quantitative data, step-by-step experimental protocols, and visual
representations of the chemical pathways and operational workflows.

Synthesis from 2-Picoline and Formaldehyde

The reaction of 2-picoline with formaldehyde stands as the most historically significant and
commercially practiced method for producing 2-vinylpyridine. This approach has evolved into
two main strategies: a traditional two-step process involving the formation and subsequent
dehydration of an intermediate, and a more streamlined one-step process.

Two-Step Synthesis via 2-(2-Hydroxyethyl)pyridine
Intermediate

This classical method first involves the condensation of 2-picoline and formaldehyde to
produce 2-(2-hydroxyethyl)pyridine, which is then dehydrated to yield 2-vinylpyridine.

Reaction Pathway:
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Step 1: Condensation

Charge Reactor
(2-Picoline, Formaldehyde)
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React
(130-160°C, 0.5 MPa, 1 hr)
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Transfer Intermediate

Step 2: Dehydration & Purification

Add to Dehydration Kettle
(NaOH solution)
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(Formaldehyde) Dehydrate
(90°C, 5 hrs)
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Wash Crude Product
(2-(2-Hydroxyethyl)pyridine) (NaOH solution, 5 hrs)
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(>98.5% Purity)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/product/b072503?utm_src=pdf-body-img
https://www.benchchem.com/product/b072503#historical-synthesis-methods-of-2-vinylpyridine
https://www.benchchem.com/product/b072503#historical-synthesis-methods-of-2-vinylpyridine
https://www.benchchem.com/product/b072503#historical-synthesis-methods-of-2-vinylpyridine
https://www.benchchem.com/product/b072503#historical-synthesis-methods-of-2-vinylpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

